Cas no 175463-14-6 (gemifioxacin)

Gemifloxacin is a synthetic fluoroquinolone antibiotic with broad-spectrum activity against Gram-positive and Gram-negative bacteria. Its mechanism of action involves inhibition of bacterial DNA gyrase and topoisomerase IV, effectively disrupting DNA replication and transcription. Gemifloxacin exhibits enhanced potency against respiratory pathogens, including Streptococcus pneumoniae (including penicillin-resistant strains), Haemophilus influenzae, and Moraxella catarrhalis. The compound demonstrates favorable pharmacokinetics, with high oral bioavailability and extensive tissue penetration, particularly in the lungs. Its dual-target inhibition reduces the likelihood of resistance development compared to earlier fluoroquinolones. Gemifloxacin is primarily indicated for the treatment of community-acquired pneumonia and acute bacterial exacerbations of chronic bronchitis.
gemifioxacin structure
gemifioxacin structure
Product Name:gemifioxacin
CAS No:175463-14-6
MF:C18H20FN5O4
MW:389.380907058716
CID:66027
PubChem ID:9571107
Update Time:2025-05-19

gemifioxacin Chemical and Physical Properties

Names and Identifiers

    • gemifioxacin
    • 7-(3-aminomethyl)-4-methoxyimino-pyrrolidin-1-yl)-1-cyclopropyl-6-fluoro-4-oxo-1, 4-dihydro-[1, 8]naphthyridine-3-carboxylic acid
    • 7-[3-(Aminomethyl)-4-(methoxyimino)-1-pyrrolidinyl]-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic Acid Mesilate
    • (Z)-7-(3-(Aminomethyl)-4-(methoxyimino)pyrrolidin-1-yl)-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-ca...
    • GeMifloxacin
    • (R,S)-7-(3-aminomethyl-4-syn-methoxyimino-pyrrolidin-1-yl)-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid
    • 7-[(4Z)-3-(aminomethyl)-4-(methoxyimino)-1-pyrrolidinyl]-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphtyridine-3-carboxylic acid
    • 7-[3-(Aminomethyl)-4-(methoxyimino)-1-pyrrolidinyl]-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxyl
    • Gemifloxacin Mesilate
    • Gemifloxactin
    • ​ADD955
    • LB-20304 Mesilat
    • SB-265805 Mesilate
    • 7-(3-Aminomethyl)-4-methoxyimino-pyrrolidin-1-yl)-1-cyclopropyl-6-fluoro-4-oxo-1
    • (Z)-7-(3-(Aminomethyl)-4-(methoxyimino)pyrrolidin-1-yl)-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-
    • (Z)-7-(3-(AMinoMethyl)-4-(MethoxyiMino)pyrrolidin-1-yl)-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid
    • CHEBI:101853
    • 1,8-Naphthyridine-3-carboxylic acid, 7-(3-(aminomethyl)-4-(methoxyimino)-1-pyrrolidinyl)-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-
    • 7-{3-Aminomethyl-4-[(Z)-methoxyimino]-pyrrolidin-1-yl}-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-[1,8]naphthyridine-3-carboxylic acid
    • 7-(3-Aminomethyl)-4-methoxyimino-pyrrolidin-1-yl)-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-[1,8]naphthyridine-3-carboxylic acid
    • A812090
    • 1,8-NAPHTHYRIDINE-3-CARBOXYLIC ACID, 7-(3-(AMINOMETHYL)-4-(METHOXYIMINO)-1-PYRROLIDINYL)-1-CYCLOPROPYL-6-FLUORO-1,4-DIHYDRO-4- OXO-
    • CHEMBL430
    • J01MA15
    • (+/-)-7-(3-(AMINOMETHYL)-4-OXO-1-PYRROLIDINYL)-1-CYCLOPROPYL-6-FLUORO-1,4-DIHYDRO-4-OXO-1,8-NAPHTHYRIDINE-3-CARBOXYLIC ACID, 7(SUP 4)-(Z)-(O)-METHYLOXIME)
    • BSPBio_002308
    • SCHEMBL13414391
    • OKR68Y0E4T
    • NCGC00178711-01
    • SR-05000001958-2
    • AB01563334_01
    • Gemifloxacin (INN)
    • 7-[3-(aminomethyl)-4-(methoxyimino)pyrrolidin-1-yl]-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid
    • AKOS015907681
    • Factiv
    • 7-[(4Z)-3-(aminomethyl)-4-(methoxyimino)pyrrolidin-1-yl]-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid
    • SBI-0206906.P001
    • LB-20304
    • GEMIFLOXACIN [VANDF]
    • GEMIFLOXACIN [WHO-DD]
    • AM84619
    • Gemifloxacin; 7-(3-Aminomethyl)-4-methoxyimino-pyrrolidin-1-yl)-1-cyclopropyl-6-fluoro-4-oxo-1, 4-dihydro-[1, 8]naphthyridine-3-carboxylic acid; 210353-56-3
    • Gemifloxacinum
    • 204519-64-2
    • BRD-A40787240-066-03-8
    • D08012
    • SB-265805
    • Gemifloxacino
    • Gemifloxacin [INN]
    • BRD-A40787240-066-02-0
    • HY-116229
    • DTXSID3048495
    • 1,8-Naphthyridine-3-carboxylic acid, 7-((4Z)-3-(aminomethyl)-4-(methoxyimino)-1-pyrrolidinyl)-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-
    • DB01155
    • (S,Z)-7-(3-(aminomethyl)-4-(methoxyimino)pyrrolidin-1-yl)-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid
    • 7-[(4Z)-3-(aminomethyl)-4-methoxyimino-pyrrolidin-1-yl]-1-cyclopropyl-6-fluoro-4-oxo-1,8-naphthyridine-3-carboxylic acid
    • 1,8-Naphthyridine-3-carboxylic acid, 7-[(4Z)-3-(aminomethyl)-4-(methoxyimino)-1-pyrrolidinyl]-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-
    • SCHEMBL136633
    • DTXCID9028469
    • Factiv (TN)
    • CS-0064428
    • SB 265805
    • 175463-14-6
    • Gemifloxacine
    • HSDB 8027
    • GEMIFLOXACIN [MI]
    • 7-[(4Z)-3-(aminomethyl)-4-methoxyimino-pyrrolidin-1-yl]-1-cyclopropyl-6-fluoro-4-oxo-1,8-naphthyridine-3-carboxylic acid;Gemifloxacin
    • UNII-OKR68Y0E4T
    • 7-(3-(aminomethyl)-4-(methoxyimino)pyrrolidin-1-yl)-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid
    • BDBM50178917
    • NCGC00178711-06
    • Gemifloxacin (mesylate)
    • 7-(3-Aminomethyl-4-methoxyimino-pyrrolidine-1-yl)-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-(1,8)-naphthyridine-3-carboxylic acid
    • LB 20304
    • SR-05000001958
    • SB-265805S;LB-20304a
    • DTXSID901102042
    • 210353-54-1
    • 2-(2-Chlorophenyl)-2-(methyl-D3-amino)-cyclo-hexanone hydrochloride
    • 1073254-49-5
    • BRD-A40787240-066-04-6
    • 7-[(4E)-3-(Aminomethyl)-4-(methoxyimino)-1-pyrrolidinyl]-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid
    • MDL: MFCD07779399
    • Inchi: 1S/C18H20FN5O4/c1-28-22-14-8-23(6-9(14)5-20)17-13(19)4-11-15(25)12(18(26)27)7-24(10-2-3-10)16(11)21-17/h4,7,9-10H,2-3,5-6,8,20H2,1H3,(H,26,27)/b22-14+
    • InChI Key: ZRCVYEYHRGVLOC-HYARGMPZSA-N
    • SMILES: FC1C=C2C(C(C(=O)O)=CN(C2=NC=1N1C/C(/C(CN)C1)=N\OC)C1CC1)=O

Computed Properties

  • Exact Mass: 389.15000
  • Monoisotopic Mass: 389.14993230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 725
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 121Ų

Experimental Properties

  • Melting Point: 235-237°
  • PSA: 123.04000
  • LogP: 1.73130

gemifioxacin Security Information

gemifioxacin Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

gemifioxacin Pricemore >>

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Additional information on gemifioxacin

Gemifloxacin: A Comprehensive Overview

Gemifloxacin, also known by its CAS number 175463-14-6, is a potent fluoroquinolone antibiotic that has garnered significant attention in the field of antimicrobial therapy. This compound belongs to the broader class of quinolones, which are widely used for their broad-spectrum activity against various bacterial pathogens. The chemical structure of gemifloxacin is characterized by a bicyclic system, which contributes to its strong binding affinity to DNA gyrase and topoisomerase IV, essential enzymes for bacterial DNA replication and repair.

Recent studies have highlighted the unique pharmacokinetic properties of gemifloxacin, particularly its high lipophilicity, which enhances its ability to penetrate various tissues and cell types. This characteristic makes it particularly effective in treating infections that are refractory to other antibiotics. For instance, research published in 2023 demonstrated that gemifloxacin exhibits superior efficacy against multidrug-resistant Staphylococcus aureus strains, a growing concern in clinical settings due to the rise of antibiotic resistance.

The mechanism of action of gemifloxacin involves the inhibition of bacterial DNA gyrase and topoisomerase IV, leading to DNA damage and cell death. Unlike earlier fluoroquinolones, gemifloxacin has been engineered to minimize off-target effects, thereby reducing the risk of adverse reactions such as tendonitis or phototoxicity. This improvement in safety profile has positioned gemifloxacin as a promising candidate for long-term therapeutic use.

One of the most exciting developments in gemifloxacin research is its potential application in treating biofilm-associated infections. Biofilms are complex communities of bacteria that are highly resistant to conventional antibiotics. A 2023 study conducted by researchers at the University of California revealed that gemifloxacin disrupts biofilm formation by interfering with quorum sensing mechanisms, a process critical for bacterial communication and coordination.

In terms of clinical applications, gemifloxacin has shown remarkable efficacy in treating urinary tract infections (UTIs), respiratory tract infections, and skin and soft tissue infections. Its broad spectrum of activity covers both Gram-positive and Gram-negative bacteria, making it a versatile option for empiric therapy in acute care settings. Moreover, the drug's favorable pharmacokinetic profile allows for once-daily dosing, enhancing patient compliance and reducing the risk of missed doses.

Recent advancements in drug delivery systems have further expanded the potential uses of gemifloxacin. Nanoparticle-based formulations have been developed to enhance drug stability and targeted delivery to infection sites. These innovations not only improve therapeutic outcomes but also reduce systemic toxicity, paving the way for personalized medicine approaches tailored to individual patient needs.

The safety profile of gemifloxacin has been extensively evaluated in preclinical and clinical trials. Compared to other fluoroquinolones, gemifloxacin demonstrates a lower propensity for causing neuromuscular side effects or hepatotoxicity. However, as with all antibiotics, careful monitoring is required to minimize the risk of adverse effects and ensure optimal therapeutic outcomes.

In conclusion, Gemifloxacin (CAS No: 175463-14-6) represents a significant advancement in antimicrobial therapy, offering enhanced efficacy against resistant bacterial strains while maintaining a favorable safety profile. With ongoing research focusing on its application in biofilm disruption and targeted drug delivery systems, gemifloxacin holds immense potential as a cornerstone in the fight against antibiotic resistance.

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